Cas no 56348-40-4 (Hexane,1,6-bis(methylthio)-)

• Product Name: Hexane,1,6-bis(methylthio)-
• CAS No: 56348-40-4
• MF: C₈H₁₈S₂
• MW: 178.358520030975
• CID: 374031
• PubChem ID: 294646
• Update Time: 2025-04-19

Hexane,1,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,6-bis(methylthio)-
• 1,6-bis(methylsulfanyl)hexane
• 2,9-DITHIADECANE
• 1,6-Bis-methylmercapto-hexan
• 1,6-bis-methylsulfanyl-hexane
• 2,9-Dithiadecan
• 56348-40-4
• Z0476IS34X
• FT-0610772
• NSC-163507
• SCHEMBL7155535
• DTXSID8022296
• Hexane,6-bis(methylthio)-
• 2-Naphthalenol,8-methoxy-(9CI)
• Q27294822
• AKOS024319066
• 1,6-bis(methylthio)hexane
• Hexane, 1,6-bis(methylthio)-
• UNII-Z0476IS34X
• 1,6-Bis(methylsulfanyl)hexane #
• NSC163507
• YRPUVJJVONDEFR-UHFFFAOYSA-N
• DB-052897

• Inchi： 1S/C8H18S2/c1-9-7-5-3-4-6-8-10-2/h3-8H2,1-2H3
• InChI Key： YRPUVJJVONDEFR-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCSC

Computed Properties

• Exact Mass: 178.08500
• Monoisotopic Mass: 178.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Boiling Point: 128°C 12mm
• PSA: 50.60000
• LogP: 3.27280

Hexane,1,6-bis(methylthio)- Security Information

• Safety Instruction： S23; S24/25